Cas no 4035-89-6 (Hexamethylene Diisocyanate Biuret Trimer)

• Product Name: Hexamethylene Diisocyanate Biuret Trimer
• CAS No: 4035-89-6
• MF: C₂₃H₃₈N₆O₅
• MW: 478.585025310516
• CID: 329480
• Update Time: 2026-05-14

Hexamethylene Diisocyanate Biuret Trimer Chemical and Physical Properties

Names and Identifiers

• Imidodicarbonicdiamide, N,N',2-tris(6-isocyanatohexyl)-
• 1,3,5-tris(6-isocyanatohexyl)biuret
• biuret of 1,6-hexamethylene diisocyanate
• BRN 2192715
• Hexamethylene diisocyanate biuret
• Isocyanic acid, triester with 1,3,5-tris(6-hydroxyhexyl)biuret
• N,N,N'-tris(6-isocyanatohexyl)dicarbonimidic diamide
• Tris(6-isocyanatohexyl) biuret
• Tris(isocyanatohexyl)biuret
• 1,3,5-tris-(6-isocyanatohexyl) biuret
• biuret of hdi
• biuret of hmdi
• Hexamethylene Diisocyanate Biuret Trimer

• Inchi： 1S/C23H38N6O5/c30-19-24-13-7-1-3-10-16-27-22(33)29(18-12-6-5-9-15-26-21-32)23(34)28-17-11-4-2-8-14-25-20-31/h1-18H2,(H,27,33)(H,28,34)
• InChI Key： QKOWXXDOHMJOMQ-UHFFFAOYSA-N
• SMILES： O=C=NCCCCCCNC(N(C(NCCCCCCN=C=O)=O)CCCCCCN=C=O)=O

Computed Properties

• Exact Mass: 478.29064

Experimental Properties

• Density: 1.2186 (rough estimate)
• Boiling Point: 577.29°C (rough estimate)
• Refractive Index: 1.6000 (estimate)
• PSA: 149.73

Hexamethylene Diisocyanate Biuret Trimer Security Information

• Hazardous Material transportation number：2281
• HazardClass：6.1(a)
• PackingGroup：II